5-Methyl-3-[1-(2-thienylcarbonyl)pyrrolidin-2-yl]isoxazole

• IUPAC Name: [2-(5-methyl-1,2-oxazol-3-yl)pyrrolidin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C13H14N2O2S/c1-9-8-10(14-17-9)11-4-2-6-15(11)13(16)12-5-3-7-18-12/h3,5,7-8,11H,2,4,6H2,1H3
• InChI Key: MEFPBCOGLUWIJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C2CCCN2C(=O)C3=CC=CS3
• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33 g/mol

Description

5-Methyl-3-[1-(2-thienylcarbonyl)pyrrolidin-2-yl]isoxazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique properties, including its ability to modulate the activity of certain receptors in the brain. In

Scientific Research Applications

5-Methyl-3-[1-(2-thienylcarbonyl)pyrrolidin-2-yl]isoxazole has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is in the field of neuroscience, where it has been shown to modulate the activity of certain receptors in the brain. This modulation can lead to a variety of effects, including changes in behavior, cognition, and mood.

Mechanism of Action

The mechanism of action of 5-Methyl-3-[1-(2-thienylcarbonyl)pyrrolidin-2-yl]isoxazole is not fully understood. However, it is believed to act as a positive allosteric modulator of certain receptors in the brain, including the nicotinic acetylcholine receptor and the N-methyl-D-aspartate (NMDA) receptor. This modulation can lead to changes in the activity of these receptors, which can in turn lead to changes in behavior, cognition, and mood.
Biochemical and Physiological Effects
5-Methyl-3-[1-(2-thienylcarbonyl)pyrrolidin-2-yl]isoxazole has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to improve cognitive function, reduce anxiety, and enhance memory consolidation. Additionally, it has been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-Methyl-3-[1-(2-thienylcarbonyl)pyrrolidin-2-yl]isoxazole in lab experiments is its ability to modulate the activity of certain receptors in the brain. This makes it a useful tool for studying the role of these receptors in behavior, cognition, and mood. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are many potential future directions for research on 5-Methyl-3-[1-(2-thienylcarbonyl)pyrrolidin-2-yl]isoxazole. One area of interest is in the development of new drugs that target the receptors modulated by this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurological disorders. Finally, more studies are needed to explore the long-term effects of this compound on behavior, cognition, and mood.

Synthesis Methods

5-Methyl-3-[1-(2-thienylcarbonyl)pyrrolidin-2-yl]isoxazole can be synthesized through a multi-step process that involves the use of various reagents and catalysts. The first step involves the reaction of 2-thiophenecarboxylic acid with 1,2-diaminopropane to form a pyrrolidine intermediate. This intermediate is then reacted with 5-methylisoxazole-3-carboxylic acid to form the final product.